Cas no 954217-22-2 (2-chloro-4-3-(trifluoromethyl)phenylpyrimidine)

• Product Name: 2-chloro-4-3-(trifluoromethyl)phenylpyrimidine
• CAS No: 954217-22-2
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• CID: 5466001
• PubChem ID: 24901890
• Update Time: 2025-10-28

2-chloro-4-3-(trifluoromethyl)phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[3-(trifluoromethyl)phenyl]pyrimidine
• 2-Chloro-4-(3-trifluoromethylphenyl)pyrimidine
• Z1302517048
• 2-Chloro-4-(3-trifluoromethyl-phenyl)-pyrimidine
• Pyrimidine, 2-chloro-4-[3-(trifluoromethyl)phenyl]-
• 2-chloro-4-3-(trifluoromethyl)phenylpyrimidine

• Inchi： 1S/C11H6ClF3N2/c12-10-16-5-4-9(17-10)7-2-1-3-8(6-7)11(13,14)15/h1-6H
• InChI Key： NJFWOTADMZCHSZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

• Exact Mass: 258.0171604 g/mol
• Monoisotopic Mass: 258.0171604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8
• Molecular Weight: 258.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-chloro-4-3-(trifluoromethyl)phenylpyrimidine

Introduction to 2-Chloro-4-(3-(Trifluoromethyl)phenyl)pyrimidine (CAS No. 954217-22-2)

2-Chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine (CAS No. 954217-22-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a trifluoromethyl-substituted phenyl group, making it an attractive scaffold for the development of novel therapeutic agents.

The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleosides, nucleotides, and various pharmaceuticals. The presence of the trifluoromethyl group in the phenyl substituent enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. These characteristics make 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine an ideal candidate for the design and synthesis of potent and selective inhibitors of various biological targets.

Recent research has highlighted the potential of 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine in several therapeutic areas. For instance, studies have shown that this compound can serve as a lead structure for the development of inhibitors targeting kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to modulate kinase activity through the use of pyrimidine-based scaffolds has been a focus of intense research efforts in recent years.

In addition to its potential as a kinase inhibitor, 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine has also been explored for its anti-viral properties. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with essential viral enzymes or host cell factors. This makes it a promising candidate for the development of antiviral therapies, particularly in the context of emerging viral infections.

The synthesis of 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine involves several well-established chemical reactions. One common approach is to start with 3-trifluoromethylbenzaldehyde and 2-chloropyrimidin-4(1H)-one, which can be coupled through a condensation reaction followed by cyclization to form the desired product. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine have been extensively studied. It is known to be stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in various biochemical assays and drug discovery workflows.

In terms of biological activity, 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine has shown promising results in preclinical studies. It has been evaluated for its cytotoxic effects on cancer cell lines and has demonstrated selective toxicity towards certain types of cancer cells while sparing normal cells. This selectivity is an important factor in minimizing potential side effects during therapeutic use.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated, as this property is crucial for drugs targeting central nervous system (CNS) disorders. Preliminary studies suggest that 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine can effectively penetrate the BBB, opening up possibilities for its use in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine has also been assessed through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-chloro-4-(3-(trifluoromethyl)phenyl)pyrimidine (CAS No. 954217-22-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new avenues for its use, underscoring its importance in modern drug discovery efforts.